Cas no 55609-76-2 (9H-Pyrrolo[1,2-a]indol-9-one, 8-amino-5-hydroxy-7-methoxy-6-methyl-)
55609-76-2 structure
Product Name:9H-Pyrrolo[1,2-a]indol-9-one, 8-amino-5-hydroxy-7-methoxy-6-methyl-
CAS No:55609-76-2
MF:C13H12N2O3
MW:244.245983123779
CID:351408
PubChem ID:71364079
Update Time:2025-04-19
9H-Pyrrolo[1,2-a]indol-9-one, 8-amino-5-hydroxy-7-methoxy-6-methyl- Chemical and Physical Properties
Names and Identifiers
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- 9H-Pyrrolo[1,2-a]indol-9-one, 8-amino-5-hydroxy-7-methoxy-6-methyl-
- 5-amino-8-hydroxy-6-methoxy-7-methylpyrrolo[1,2-a]indol-4-one
- DTXSID90787575
- 8-Amino-5-hydroxy-7-methoxy-6-methyl-9H-pyrrolo[1,2-a]indol-9-one
- 55609-76-2
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- Inchi: 1S/C13H12N2O3/c1-6-11(16)10-8(9(14)13(6)18-2)12(17)7-4-3-5-15(7)10/h3-5,16H,14H2,1-2H3
- InChI Key: HHAIFOSDFYAMQJ-UHFFFAOYSA-N
- SMILES: O(C)C1C(C)=C(C2=C(C=1N)C(C1=CC=CN21)=O)O
Computed Properties
- Exact Mass: 244.08486
- Monoisotopic Mass: 244.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 77.5Ų
Experimental Properties
- PSA: 76.96
9H-Pyrrolo[1,2-a]indol-9-one, 8-amino-5-hydroxy-7-methoxy-6-methyl- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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